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Compound of Interest

Compound Name: 2-(2-Diethylaminoethoxy)ethanol

Cat. No.: B027993 Get Quote

As researchers and scientists in the fast-paced world of drug development, our focus is

rightfully on innovation and discovery. However, the foundation of groundbreaking work is a

steadfast commitment to safety. This guide provides essential, practical guidance for the safe

handling of 2-(2-Diethylaminoethoxy)ethanol (CAS No. 140-82-9), a compound that, while

valuable, presents significant hazards if mishandled. This document moves beyond mere

compliance, offering a framework for integrating safety into your daily workflow, thereby

protecting yourself, your colleagues, and the integrity of your research.

Understanding the Risks: A Proactive Approach to
Safety
2-(2-Diethylaminoethoxy)ethanol is classified with several key hazards that demand our

respect and attention. It is known to cause severe skin burns and eye damage, is harmful in

contact with the skin, and may cause serious eye irritation.[1][2] Understanding these risks is

the first step in mitigating them effectively. The primary routes of exposure are through skin and

eye contact, making the selection and proper use of Personal Protective Equipment (PPE)

paramount.[3]

Your Shield: Selecting and Using Personal
Protective Equipment
The appropriate selection and use of PPE is your most critical line of defense. The following

recommendations are based on a risk-assessment approach for common laboratory
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procedures involving 2-(2-Diethylaminoethoxy)ethanol.

Eye and Face Protection: Beyond the Basics
Given the severe eye damage this chemical can cause, standard safety glasses are

insufficient.

Minimum Requirement: Chemical safety goggles that provide a complete seal around the

eyes are mandatory.[4]

Recommended for High-Risk Operations: When handling larger quantities (>50 mL) or when

there is a significant risk of splashing, a full face shield worn over chemical safety goggles is

required.[1][5] This combination protects the entire face from splashes and sprays.

Hand Protection: The Right Glove Matters
"Chemical-resistant gloves" is a broad term. For 2-(2-Diethylaminoethoxy)ethanol, specificity

is key.

Recommended Glove Materials: While a specific glove recommendation requires consulting

the glove manufacturer's compatibility charts, materials such as butyl rubber and nitrile have

shown good resistance to similar amine compounds.[6]

The Double-Gloving Technique: For all procedures involving this chemical, it is best practice

to wear two pairs of gloves. This significantly reduces the risk of exposure in the event the

outer glove is compromised.

Glove Inspection and Replacement: Always inspect gloves for any signs of degradation or

puncture before use.[1] Change gloves immediately if you suspect contamination, and

always after handling the chemical. Do not reuse disposable gloves.

Body Protection: A Barrier for Your Skin
To protect against skin contact, which can be harmful, appropriate body protection is essential.

[1]

Laboratory Coat: A standard cotton lab coat is not sufficient. A lab coat made of a chemical-

resistant material, such as polyester or a poly-cotton blend, should be worn and fully
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buttoned.

For Larger Quantities or Splash Risks: When handling quantities that increase the risk of

significant splashes, consider using a chemically resistant apron over your lab coat.

The following table summarizes the recommended PPE for different operational scenarios:

Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Low-Volume

Handling (<10

mL) in a Fume

Hood

Chemical Safety

Goggles

Double-gloved

(e.g., Nitrile)

Chemical-

resistant Lab

Coat

Not typically

required if in a

certified fume

hood

High-Volume

Handling (>50

mL) or Splash

Risk

Face Shield over

Chemical Safety

Goggles

Double-gloved

(e.g., Butyl

Rubber over

Nitrile)

Chemical-

resistant Apron

over Lab Coat

Assess need

based on

ventilation and

procedure

Spill Cleanup

Face Shield over

Chemical Safety

Goggles

Heavy-duty,

chemical-

resistant gloves

(e.g., Butyl

Rubber)

Chemical-

resistant suit or

apron and boots

Required (see

Section 4)

Safe Handling Protocols: Step-by-Step Guidance
Adhering to a standardized workflow is crucial for minimizing exposure risk.

Preparation and Handling Workflow
The following diagram illustrates the key steps for safely preparing and handling 2-(2-
Diethylaminoethoxy)ethanol in a laboratory setting.
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Preparation

Handling

Post-Handling

1. Designate and Prepare a Well-Ventilated Work Area

2. Gather All Necessary PPE

3. Don PPE in the Correct Sequence

4. Handle Chemical with Care

5. Clean Work Area and Equipment

6. Doff PPE in the Correct Sequence

7. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A typical workflow for handling 2-(2-Diethylaminoethoxy)ethanol.

Donning and Doffing PPE: A Critical Procedure
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The order in which you put on and take off your PPE is as important as the PPE itself. Incorrect

doffing can lead to cross-contamination.

Donning Sequence:

Lab Coat/Apron: Put on your lab coat and fasten it completely.

Inner Gloves: Don your first pair of gloves.

Outer Gloves: Don your second pair of gloves, pulling the cuffs over the sleeves of your lab

coat.

Eye/Face Protection: Put on your chemical safety goggles, followed by a face shield if

required.

Doffing Sequence (to be performed in a designated area):

Outer Gloves: Remove the outer pair of gloves, being careful to only touch the outside of the

gloves with each other. Dispose of them in the appropriate waste container.

Face Shield/Goggles: Remove your face shield (if used), followed by your goggles, from the

back to the front. Place them in a designated area for decontamination.

Lab Coat/Apron: Unfasten your lab coat and roll it outwards, away from your body, to prevent

the contaminated exterior from touching your clothes.

Inner Gloves: Remove the inner pair of gloves.

Wash Hands: Immediately and thoroughly wash your hands with soap and water.[1]

Spill Management: An Emergency Action Plan
Even with the best precautions, spills can happen. A swift and correct response is vital.

Immediate Actions:

Alert Others: Immediately alert your colleagues in the vicinity.
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Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Assess: From a safe distance, assess the extent of the spill.

Cleanup Procedure for a Small Spill (<100 mL) in a Fume Hood:

Don Appropriate PPE: This includes a face shield, double gloves (heavy-duty outer gloves

are recommended), and a chemical-resistant apron. If there is a risk of vapor inhalation, a

respirator may be necessary.

Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to absorb the

liquid. Do not use combustible materials like paper towels.

Collect the Waste: Carefully scoop the absorbent material into a designated, labeled, and

sealable container for hazardous waste.

Decontaminate the Area: Wipe down the spill area with a suitable decontamination solution,

followed by soap and water.

Dispose of Waste: All contaminated materials, including gloves and absorbent, must be

disposed of as hazardous waste.

For large spills, or any spill outside of a fume hood, evacuate the area and contact your

institution's emergency response team.

Disposal: Responsible Stewardship
All waste containing 2-(2-Diethylaminoethoxy)ethanol, including empty containers,

contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

Waste Containers: Use clearly labeled, leak-proof containers for all hazardous waste.

Segregation: Do not mix this waste with other chemical waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) department.

Follow Institutional Guidelines: Adhere strictly to your institution's hazardous waste disposal

procedures. Consult your EHS department for specific guidance.
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By integrating these safety protocols into your daily laboratory practices, you can confidently

handle 2-(2-Diethylaminoethoxy)ethanol while ensuring a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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